Cas no 316-18-7 (3-Chrysenamine)

• Product Name: 3-Chrysenamine
• CAS No: 316-18-7
• MF: C₁₈H₁₃N
• MW: 243.302524328232
• CID: 309207
• PubChem ID: 130803
• Update Time: 2025-04-19

3-Chrysenamine Chemical and Physical Properties

Names and Identifiers

• 3-Chrysenamine
• chrysen-3-amine
• 316-18-7
• DTXSID20185484
• 3-Aminochrysene
• SCHEMBL15896244
• YPYPZUAPSWHSPZ-UHFFFAOYSA-N

• Inchi： 1S/C18H13N/c19-14-8-5-13-7-9-16-15-4-2-1-3-12(15)6-10-17(16)18(13)11-14/h1-11H,19H2
• InChI Key： YPYPZUAPSWHSPZ-UHFFFAOYSA-N
• SMILES： NC1C=CC2=CC=C3C4C=CC=CC=4C=CC3=C2C=1

Computed Properties

• Exact Mass: 243.10489
• Monoisotopic Mass: 243.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.253
• Boiling Point: 506.7°Cat760mmHg
• Flash Point: 291.1°C
• Refractive Index: 1.813
• PSA: 26.02